Cas no 1706455-01-7 (3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine)

• Product Name: 3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine
• CAS No: 1706455-01-7
• MF: C₁₄H₂₃N₅
• MW: 261.365922212601
• CID: 5191209
• Update Time: 2025-06-08

3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-piperidin-1-yl)-6-piperazin-1-yl-pyridazine
• 3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine

• Inchi： 1S/C14H23N5/c1-12-4-2-3-9-19(12)14-6-5-13(16-17-14)18-10-7-15-8-11-18/h5-6,12,15H,2-4,7-11H2,1H3
• InChI Key： VLKSPZOYXAWCRH-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2C)=NN=C(N2CCNCC2)C=C1

Additional information on 3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine

Professional Introduction to Compound with CAS No. 1706455-01-7 and Product Name: 3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine

The compound with the CAS number 1706455-01-7, chemically known as 3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound combines a pyridazine core with functional groups that make it a promising candidate for various therapeutic applications. The structural features of this molecule, particularly the presence of both methylpiperidine and piperazine moieties, contribute to its unique pharmacological profile, making it an attractive scaffold for drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting complex biological pathways. The compound 3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine has garnered attention due to its potential in modulating enzymes and receptors involved in neurological and cardiovascular diseases. The methylpiperidine moiety is known for its ability to enhance binding affinity and selectivity, while the piperazine group is frequently incorporated into drugs due to its favorable pharmacokinetic properties. This combination suggests that the compound may exhibit potent activity with minimal off-target effects.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry. Pyridazines are versatile heterocycles that can be modified to produce compounds with diverse biological activities. The work of several research groups has demonstrated that pyridazine-based molecules can interact with a wide range of targets, including kinases, GPCRs, and ion channels. For instance, derivatives of pyridazine have been reported to show inhibitory effects on Janus kinases (JAKs), which are implicated in inflammatory and autoimmune disorders. The compound 3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine aligns with this trend, as it incorporates structural elements that are known to enhance binding interactions with biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methylpiperidine and piperazine groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core pyridazine ring. These methods not only improve efficiency but also allow for the introduction of additional functional groups without compromising structural integrity.

One of the most compelling aspects of 3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine is its potential in addressing unmet medical needs. Current research indicates that this compound may have applications in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The methylpiperidine moiety has been shown to enhance dopaminergic signaling, which is crucial for managing symptoms associated with these conditions. Additionally, the piperazine group's ability to modulate neurotransmitter receptors suggests that the compound could influence synaptic transmission in beneficial ways.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial data suggest that it interacts with specific enzymes and receptors at nanomolar concentrations, indicating high affinity. Further research is needed to fully characterize its pharmacological profile, but these preliminary findings are promising. The compound's ability to penetrate the blood-brain barrier is also an important consideration for its potential therapeutic use. Animal models have shown encouraging results, demonstrating that it can reach relevant brain regions at effective concentrations.

The development of novel drug candidates often involves computational modeling to predict their biological activity and optimize their structure. Molecular docking simulations have been used extensively to study how 3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine interacts with target proteins. These simulations help researchers identify key binding interactions and make informed modifications to improve potency and selectivity. By leveraging computational tools alongside experimental data, scientists can accelerate the drug discovery process significantly.

Regulatory considerations are also critical when developing new pharmaceuticals. The safety and efficacy of 3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine must be thoroughly evaluated through preclinical studies before human trials can begin. These studies will assess its toxicity profile, pharmacokinetics, and potential side effects. Compliance with regulatory guidelines ensures that patients receive safe and effective treatments once they become available.

The future prospects for this compound are exciting, particularly as drug development continues to evolve towards more targeted therapies. Personalized medicine approaches may one day allow patients to receive treatments tailored to their specific genetic profiles, further enhancing the therapeutic potential of compounds like 3-(2-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine. As research progresses, new applications may emerge, expanding its role in treating a variety of diseases.

In conclusion, the compound with CAS number 1706455-01-7, or 3-(2-methylpiperidin-1-yi)-6-(pipeizi-nei-i-yi)pyridazina, represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Its combination of a pyridazine core with functional groups like methylpi-peridine and pi-pera-zine makes it a versatile scaffold for drug discovery. Ongoing research continues to uncover its potential applications in treating neurological disorders and other diseases, positioning it as a valuable asset in the fight against human illness.